2-Benzyloxycarbonylamino-5-formyl-1,3-thiazole

• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol
• IUPAC Name: benzyl N-(5-formyl-1,3-thiazol-2-yl)carbamate
• InChI: InChI=1S/C12H10N2O3S/c15-7-10-6-13-11(18-10)14-12(16)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14,16)
• InChI Key: XNVJGLMTROPGIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=NC=C(S2)C=O
• CAS No.: 267658-09-3

Description

2-Benzyloxycarbonylamino-5-formyl-1,3-thiazole is a useful research compound. Its molecular formula is C12H10N2O3S and its molecular weight is 262.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g (7.8 mmol) of 2-amino-5-formyl-1,3-thiazole was dissolved in 25 ml of tetrahydrofuran and 1.35 ml (9.36mmol) of triethylamine and 1.33 ml (9.36 mmol) of benzylchloroformate were added at 0° C. under stirring. After 8 hours at room temperature the solvent was evaporated, the residue redissolved with methylene chloride and washed with saturated tartaric acid and then with water. The solvent was dried over anhydrous sodium sulfate and evaporated. The residue was purified by chromatography on silica gel using cyclohexane-ethylacetate as eluent to give 1.3 g (65% yield) of the title compound.